Cas no 1170241-48-1 (3-Methyl-2-(4-methyl-1H-pyrazol-1-yl)butanoic acid)

• Product Name: 3-Methyl-2-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• CAS No: 1170241-48-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD10001566
• CID: 4682847
• PubChem ID: 25248695
• Update Time: 2023-08-14

3-Methyl-2-(4-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(4-methyl-1H-pyrazol-1-yl)butanoic acid
• 3-methyl-2-(4-methylpyrazolyl)butanoic acid
• SBB026468
• STK353397
• ST45134983
• Z1431005396
• 3-Methyl-2-(4-methyl-1H-pyrazol-1-yl)butanoic acid

• MDL： MFCD10001566
• Inchi： 1S/C9H14N2O2/c1-6(2)8(9(12)13)11-5-7(3)4-10-11/h4-6,8H,1-3H3,(H,12,13)
• InChI Key： CLNIGRUJPUHGHO-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)N1C=C(C)C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Topological Polar Surface Area: 55.1